Cas no 2171967-11-4 (3-(3-bromo-5-methylthiophen-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid)

• Product Name: 3-(3-bromo-5-methylthiophen-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid
• CAS No: 2171967-11-4
• MF: C₁₃H₁₈BrNO₄S
• MW: 364.255321979523
• CID: 5925934
• PubChem ID: 165520321
• Update Time: 2025-10-17

3-(3-bromo-5-methylthiophen-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-5-methylthiophen-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid
• 2171967-11-4
• 3-(3-bromo-5-methylthiophen-2-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid
• EN300-1287685

• Inchi： 1S/C13H18BrNO4S/c1-7-5-8(14)11(20-7)9(6-10(16)17)15-12(18)19-13(2,3)4/h5,9H,6H2,1-4H3,(H,15,18)(H,16,17)
• InChI Key： DHTCAMAOBAGRKF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)SC=1C(CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 363.01399g/mol
• Monoisotopic Mass: 363.01399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 104Ų

Additional information on 3-(3-bromo-5-methylthiophen-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid

Introduction to 3-(3-Bromo-5-methylthiophen-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid (CAS No. 2171967-11-4)

3-(3-Bromo-5-methylthiophen-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid, with the CAS number 2171967-11-4, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated thiophene moiety and a tert-butoxycarbonyl (Boc) protected amino group, which confer it with a range of potential applications in drug discovery and development.

The chemical structure of 3-(3-Bromo-5-methylthiophen-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid is particularly noteworthy for its functional groups. The bromine atom on the thiophene ring provides a valuable handle for further chemical modifications, such as cross-coupling reactions, which are crucial in the synthesis of complex molecules. The tert-butoxycarbonyl (Boc) group, on the other hand, serves as an effective protecting group for the amino functionality, allowing for selective transformations and subsequent deprotection steps.

In recent years, there has been a growing interest in the use of thiophene derivatives in medicinal chemistry due to their diverse biological activities. For instance, thiophene-containing compounds have been reported to exhibit anti-inflammatory, antimicrobial, and anticancer properties. The presence of the bromine atom in 3-(3-Bromo-5-methylthiophen-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid further enhances its potential for bioactivity modulation through targeted modifications.

The synthesis of 3-(3-Bromo-5-methylthiophen-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid typically involves a multi-step process that includes the formation of the thiophene ring, introduction of the bromine atom, and subsequent functionalization with the Boc-protected amino group. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the preparation of this compound, making it more accessible for research and development purposes.

In the context of drug discovery, 3-(3-Bromo-5-methylthiophen-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid has shown promise as a lead compound for various therapeutic targets. For example, studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. The ability to fine-tune its structure through chemical modifications allows researchers to optimize its pharmacological properties, such as potency, selectivity, and bioavailability.

Clinical trials involving compounds derived from 3-(3-Bromo-5-methylthiophen-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid are currently underway to evaluate their safety and efficacy in treating various conditions. Preliminary results have been encouraging, with some derivatives showing significant therapeutic benefits in preclinical models. These findings underscore the importance of continued research and development efforts to fully harness the potential of this compound.

Beyond its applications in medicinal chemistry, 3-(3-Bromo-5-methylthiophen-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid also holds promise in other areas of chemical research. For instance, its unique structural features make it an attractive candidate for use in materials science, where it can be incorporated into polymers or other advanced materials to impart specific functionalities.

In conclusion, 3-(3-Bromo-5-methylthiophen-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid (CAS No. 2171967-11-4) is a multifaceted compound with a wide range of potential applications. Its structural versatility and biological activity make it a valuable tool in both academic research and industrial settings. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.